1-(3-Aminophenyl)-4-methyl-2-piperazinone

• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol
• IUPAC Name: 1-(3-aminophenyl)-4-methylpiperazin-2-one
• InChI: InChI=1S/C11H15N3O/c1-13-5-6-14(11(15)8-13)10-4-2-3-9(12)7-10/h2-4,7H,5-6,8,12H2,1H3
• InChI Key: FJCODNCRRVSOBW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C(=O)C1)C2=CC=CC(=C2)N

Description

1-(3-Aminophenyl)-4-methyl-2-piperazinone is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pd/C (10%, 420 mg) was added to a solution of 1-methyl-4-(3-nitrophenyl)piperazine (8.4 g) in methanol (500 mL) and water (20 mL). The reaction mixture was stirred and degassed with nitrogen, and the vessel was charged with H2 gas at atmospheric pressure. The reaction was allowed to proceed overnight after which time the Pd/C was removed by filtration over celite and the methanol and water were removed in vacuo to give 1-(3-aminophenyl)-4-methyl-2-piperazinone as a yellow solid (7.08 g, 95% yield). 1H NMR (400 MHz, DMSO-d6) δ ppm 7.07 (1H, t, J=7.83 Hz) 6.48-6.55 (2H, m) 6.46 (1H, d, J=1.01 Hz) 6.44 (1H, s) 3.88 (4H, s) 3.54 (2H, br. s.) 2.82 (3H, s)